Cas no 2138437-97-3 (2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 2138437-97-3
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5940117
• PubChem ID: 165484710
• Update Time: 2025-06-28

2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid
• EN300-1128561
• 2138437-97-3

• Inchi： 1S/C13H17N3O2/c1-8(2)6-9-7-10(13(17)18)12(15-9)11-4-5-14-16(11)3/h4-5,7-8,15H,6H2,1-3H3,(H,17,18)
• InChI Key： GSFVDFRBXXSQAP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC(C)C)NC=1C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.9Ų

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid

2-(1-Methyl-1H-Pyrazol-5-Yl)-5-(2-Methylpropyl)-1H-Pyrrole-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid, identified by the CAS number 2138437-97-3, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring pyrazole and pyrrole moieties, which are known for their versatile reactivity and structural diversity. The presence of these functional groups makes this compound a valuable substrate for further chemical modifications and applications in drug discovery, material science, and biotechnology.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to achieve high yields and superior purity levels. These techniques not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with the principles of green chemistry.

The structural uniqueness of this compound lies in its combination of electron-rich aromatic rings and functional groups. The pyrazole ring, substituted with a methyl group at position 1, contributes to the molecule's electronic properties, while the pyrrole moiety at position 5 introduces additional complexity. The carboxylic acid group at position 3 further enhances the compound's versatility, enabling it to participate in various biochemical interactions and reactions.

Emerging studies have highlighted the potential of 2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid in pharmacological applications. Preclinical research indicates that this compound exhibits promising bioactivity against specific targets, such as protein kinases and enzymes involved in inflammatory pathways. Its ability to modulate these targets suggests potential therapeutic benefits in treating conditions like cancer, neurodegenerative diseases, and autoimmune disorders.

In addition to its pharmacological applications, this compound has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its integration into conjugated systems, where it can enhance charge transport properties and improve device performance.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)-5-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through condensation reactions, followed by selective substitution to introduce the pyrrole moiety. The final step involves oxidation or hydrolysis to install the carboxylic acid group. Each step requires meticulous control over reaction conditions to ensure high regioselectivity and stereoselectivity.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed its frontier molecular orbitals and predicted its reactivity towards various nucleophiles and electrophiles. These findings are invaluable for designing efficient synthetic routes and optimizing reaction conditions.

In conclusion, 2-(1-methyl-1H-pyrazol-5-Yl)-5-(2-Methylpropyl)-1H-Pyrrole-3-Carboxylic Acid, with its unique structure and versatile functional groups, represents a significant advancement in modern organic chemistry. Its potential applications span across multiple disciplines, making it a subject of intense research interest. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in driving innovation across various industries.